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Compound of Interest

Compound Name: 1,5-Dibromopentane-d4

Cat. No.: B164288 Get Quote

For researchers, scientists, and professionals in drug development, the accessibility of

isotopically labeled compounds is critical for a variety of applications, from mechanistic studies

to pharmacokinetic analyses. This guide provides an in-depth overview of the commercial

availability of 1,5-Dibromopentane-d4, a deuterated analog of 1,5-dibromopentane.

Compound Specifications
1,5-Dibromopentane-d4 is a specialized chemical reagent where four hydrogen atoms on the

pentane chain have been replaced with deuterium. This isotopic labeling is typically at the 1

and 5 positions.

Molecular Formula: C₅H₆D₄Br₂

Molecular Weight: Approximately 233.97 g/mol

CAS Number: 1219803-90-3

The deuteration of this molecule allows it to be used as a tracer in mass spectrometry-based

assays or as an internal standard in quantitative analyses.

Commercial Suppliers and Product Details
Several chemical suppliers offer 1,5-Dibromopentane-d4. The following table summarizes the

available information from prominent vendors. Please note that availability and specifications
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are subject to change, and it is recommended to consult the suppliers directly for the most

current information.

Supplier
Catalog
Number

Isotopic
Enrichment

Purity
Available
Quantities

CDN Isotopes D-6071
99 atom % D[1]

[2]
Not specified 0.1 g, 0.25 g[1]

MedChemExpres

s
HY-Y0727S Not specified Not specified

Inquire for

details[3]

LGC Standards

(incorporating

Toronto

Research

Chemicals)

TRC-D425591 Not specified Not specified Inquire for details

Experimental Applications and Protocols
While specific, detailed experimental protocols for 1,5-Dibromopentane-d4 are not broadly

published, its primary application lies in its use as a stable isotope-labeled internal standard for

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS) analysis. It can also be employed in synthetic organic chemistry to

introduce a deuterated pentyl chain into a target molecule, enabling the study of reaction

mechanisms or the metabolic fate of the resulting compound.

A general workflow for the procurement and utilization of 1,5-Dibromopentane-d4 in a

research setting is outlined in the diagram below.
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Procurement and Use Workflow for 1,5-Dibromopentane-d4

Procurement

Experimental Use

Identify Need for Deuterated Standard

Search for Commercial Suppliers

Compare Specifications (Purity, Enrichment)

Request Quotation and Availability

Place Purchase Order

Receive and Log Compound

Prepare Stock Solution

Develop Analytical Method (e.g., LC-MS/MS)

Spike Samples with Internal Standard

Acquire Analytical Data

Analyze Data and Quantify Analyte

Click to download full resolution via product page
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Caption: A logical workflow for the procurement and experimental use of 1,5-Dibromopentane-
d4.

This workflow highlights the key stages from identifying the research need to the final data

analysis. Researchers should ensure proper handling and storage of the deuterated compound

according to the supplier's recommendations to maintain its isotopic and chemical purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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